Cas no 62156-61-0 (2-Cyclopenten-1-one, 2-methyl-5-phenyl-)

• Product name: 2-Cyclopenten-1-one, 2-methyl-5-phenyl-
• CAS No: 62156-61-0
• MF: C₁₂H₁₂O
• MW: 172.22308
• CID: 456095
• PubChem ID: 71389307

2-Cyclopenten-1-one, 2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 2-methyl-5-phenyl-
• 2-methyl-5-phenylcyclopent-2-en-1-one
• DTXSID70811327
• 62156-61-0

• Inchi： InChI=1S/C12H12O/c1-9-7-8-11(12(9)13)10-5-3-2-4-6-10/h2-7,11H,8H2,1H3
• InChI Key： KPIPKXAAUGXALH-UHFFFAOYSA-N
• SMILES： CC1=CCC(C1=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 172.08886
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07